5-Methyl-2-(piperidin-3-yloxy)-pyridine hydrochloride
Overview
Description
5-Methyl-2-(piperidin-3-yloxy)-pyridine hydrochloride is a useful research compound. Its molecular formula is C11H17ClN2O and its molecular weight is 228.72 g/mol. The purity is usually 95%.
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Scientific Research Applications
Corrosion Inhibition in Iron
Research on piperidine derivatives, including similar compounds like those studied by Kaya et al. (2016), indicates their potential in corrosion inhibition properties for iron. These derivatives have been analyzed for their adsorption and inhibition effectiveness using quantum chemical calculations and molecular dynamics simulations. They exhibit significant reactivity parameters and binding energies on metal surfaces (Kaya et al., 2016).
Insecticidal Activities
Bakhite et al. (2014) explored the synthesis and toxicity of certain pyridine derivatives against cowpea aphids. Their study reveals that these derivatives, related to the structure of 5-Methyl-2-(piperidin-3-yloxy)-pyridine hydrochloride, demonstrate moderate to strong insecticidal activities (Bakhite et al., 2014).
Synthetic Bacteriochlorins
Reddy et al. (2013) discussed the synthesis of bacteriochlorins integrated with spiro-piperidine units. These synthetic bacteriochlorins can be tailored for various applications, including tuning spectral properties, which is crucial in fields like photodynamic therapy (Reddy et al., 2013).
Synthesis of Diamines
Smaliy et al. (2011) developed a method for synthesizing 3-(Pyrrolidin-1-yl)piperidine, a rigid diamine that holds significant importance in medicinal chemistry. This synthesis method might be relevant for compounds structurally similar to this compound (Smaliy et al., 2011).
Antitumor Activity
Andreani et al. (2008) synthesized compounds with indole systems, including some linked with piperidine. These compounds were evaluated for their antitumor activity, indicating the potential of piperidine-based compounds in cancer research (Andreani et al., 2008).
Anti-microbial and Anti-fungal Properties
Masila et al. (2020) synthesized and evaluated the anti-microbial and anti-fungal properties of pyrrolidine derivatives. Given the structural similarity, this could be relevant for studying this compound in similar contexts (Masila et al., 2020).
Synthesis of Pyrrol-2-one Derivatives
Fan et al. (2007) described a method for synthesizing 5-hydroxy-2H-pyrrol-2-one derivatives using piperidine as a catalyst. This research highlights the utility of piperidine in facilitating chemical syntheses (Fan et al., 2007).
Properties
IUPAC Name |
5-methyl-2-piperidin-3-yloxypyridine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O.ClH/c1-9-4-5-11(13-7-9)14-10-3-2-6-12-8-10;/h4-5,7,10,12H,2-3,6,8H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JZKGXNTYKVKBCV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C=C1)OC2CCCNC2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60671492 | |
Record name | 5-Methyl-2-[(piperidin-3-yl)oxy]pyridine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60671492 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.72 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1185308-63-7 | |
Record name | 5-Methyl-2-[(piperidin-3-yl)oxy]pyridine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60671492 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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